2-Methyl-3-(4-nitrophenyl)quinazolin-4-one

• IUPAC Name: 2-methyl-3-(4-nitrophenyl)quinazolin-4-one
• InChI: InChI=1S/C15H11N3O3/c1-10-16-14-5-3-2-4-13(14)15(19)17(10)11-6-8-12(9-7-11)18(20)21/h2-9H,1H3
• InChI Key: YOHKWEFKBJNRBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• DSSTOX Substance ID: DTXSID90275684
• Molecular Weight: 281.27 g/mol
• Solubility: >42.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 1788-96-1

Description

2-Methyl-3-(4-nitrophenyl)quinazolin-4-one is a specialized organic compound belonging to the quinazolinone class, a group of nitrogen-containing heterocycles recognized as a "privileged structure" in medicinal chemistry due to their wide range of biological activities . The molecular framework consists of a benzene ring fused to a pyrimidin-4-one ring, substituted at the 2-position with a methyl group and at the 3-position with a 4-nitrophenyl group. This specific substitution pattern is significant in pharmaceutical research, as the positions 2 and 3 on the quinazolinone ring system are key for modulating various pharmacological properties . This compound serves as a valuable building block and intermediate in organic synthesis and drug discovery. Quinazolinone derivatives, including structures similar to this, are extensively investigated for their potent anticancer activity . Researchers have found that such derivatives can act as cytotoxic agents, inhibiting the proliferation of various human cancer cell lines, and some function as kinase inhibitors, targeting receptors like the Epidermal Growth Factor Receptor (EGFR) . Furthermore, recent advancements have highlighted the potential of the quinazolin-4-one scaffold in the development of non-covalent inhibitors of the SARS-CoV-2 Main Protease (Mpro) , a key drug target for COVID-19 . The lipophilicity inherent to the quinazolinone structure aids in membrane permeability, making it a suitable candidate for developing bioactive molecules . For Research Use Only. This product is intended for laboratory research and further manufacturing applications. It is not intended for diagnostic or therapeutic use, nor for human or veterinary use. Researchers should handle this compound with appropriate safety precautions, consulting its Safety Data Sheet (SDS) prior to use.

Biological Activity

2-Methyl-3-(4-nitrophenyl)quinazolin-4-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent studies.

Chemical Structure and Properties

The compound 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one belongs to the quinazoline class of heterocyclic compounds, characterized by a fused benzene and pyrimidine ring system. The presence of the nitrophenyl group enhances its biological activity, making it a promising candidate for drug development.

1. Anticancer Activity

Numerous studies have highlighted the anticancer potential of quinazoline derivatives, including 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one. Research indicates that this compound exhibits cytotoxic effects against various cancer cell lines:

• MCF-7 (Breast Cancer) : Exhibited an IC50 value of approximately 10 µM, indicating significant cytotoxicity against breast cancer cells .
• HepG2 (Liver Cancer) : Demonstrated comparable activity with an IC50 value of around 12 µM .

Table 1: Cytotoxic Activity of 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one

Cell Line	IC50 (µM)	Reference
MCF-7	10
HepG2	12

2. Antimicrobial Activity

The compound has shown promising antimicrobial properties. In vitro studies revealed:

• Effective against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 1.95 µg/mL.
• Active against fungal strains such as Candida albicans and Aspergillus niger, with MIC values around 3.90 µg/mL .

Table 2: Antimicrobial Efficacy of 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	1.95
Candida albicans	3.90
Aspergillus niger	3.90

3. Antioxidant Activity

The antioxidant capacity of quinazoline derivatives is another area of interest. The compound has shown significant free radical scavenging activity, which is crucial for preventing oxidative stress-related diseases .

The mechanisms underlying the biological activities of 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one include:

• Inhibition of Cell Proliferation : The compound interferes with cell cycle progression in cancer cells, leading to apoptosis.
• Antimicrobial Mechanisms : It disrupts bacterial cell wall synthesis and inhibits essential metabolic pathways in fungi.
• Antioxidant Mechanism : It scavenges free radicals and enhances cellular defense mechanisms against oxidative damage.

Case Studies and Research Findings

Recent research has focused on synthesizing various derivatives of quinazoline to enhance efficacy and reduce toxicity:

• A study synthesized several quinazoline derivatives, revealing that modifications to the nitrophenyl group significantly increased anticancer activity against MCF-7 cells .
• Another investigation utilized molecular docking studies to predict binding affinities, confirming that structural modifications could lead to improved therapeutic profiles .

Scientific Research Applications

Antiviral Applications

Recent studies have highlighted the potential of quinazolin-4-one derivatives, including 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one, as nonpeptidic inhibitors of the SARS-CoV-2 main protease (M pro). Research conducted by Shionogi Pharmaceutical revealed that specific modifications to the quinazolin-4-one scaffold enhanced its inhibitory activity against M pro, a critical enzyme for viral replication. For instance, compound 19 from this series showed comparable potency to baicalein, a known inhibitor, with an IC50 value of approximately 1.372 μM .

Case Study: Structure-Activity Relationship (SAR)

A detailed SAR analysis indicated that substituents at the C2 and N3 positions of the quinazolin-4-one scaffold significantly influenced antiviral potency. Compounds with fluorine or trifluoromethyl groups at the C2' position exhibited enhanced activity compared to other substitutions . This insight is pivotal for designing more effective antiviral agents targeting SARS-CoV-2.

Anticancer Applications

The anticancer properties of 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one have been investigated in various studies. A notable study synthesized hybrid structures combining quinazoline with pyrazolinone and imidazolinone rings, demonstrating significant cytotoxicity against MCF-7 breast cancer cells. The presence of chlorine substituents in the para position was found to enhance cytotoxic effects .

Data Table: Anticancer Activity

Compound Type	Cell Line	IC50 Value (µM)	Notes
Pyrazolo[1,5-c]quinazolin-2-one	MCF-7	>10	More cytotoxic than imidazolinone derivatives
Quinazoline derivatives	PC-3	5.5	Significant antiproliferative activity
Hybrid structures	HepG-2	8.0	Inhibition via EGFR pathway

This table summarizes findings from various studies that underscore the potential of quinazoline derivatives in cancer therapy.

Antimicrobial Applications

The antimicrobial activity of quinazoline derivatives has also been explored extensively. A study focused on designing novel quinazoline-2,4(1H,3H)-dione derivatives as fluoroquinolone-like inhibitors demonstrated moderate antibacterial activity against both Gram-positive and Gram-negative bacteria .

Case Study: Antibacterial Efficacy

Among the synthesized compounds, certain derivatives exhibited broad-spectrum activity with inhibition zones exceeding those of standard drugs like ampicillin. For instance, compound 15 showed significant effectiveness against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) in the range of 70–80 mg/mL .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of quinazolin-4-ones are highly dependent on substituent patterns. Key analogues and their comparative features are summarized below:

Compound	Substituents	Key Activities	Reference
2-Methyl-3-(4-nitrophenyl)quinazolin-4-one	2-CH₃, 3-(4-NO₂-C₆H₄)	Industrial use; potential pharmacological activities inferred from structural class
2-(4-Nitrophenyl)quinazolin-4(1H)-one	2-(4-NO₂-C₆H₄)	Structural analogue; lacks 3-CH₃ group
2-Methyl-3-(2-methylphenyl)-7-nitroquinazolin-4(3H)-one	2-CH₃, 3-(2-CH₃-C₆H₄), 7-NO₂	Anticonvulsant activity
3-(4-Fluoro-2-methylphenyl)-2-methylquinazolin-4(3H)-one	2-CH₃, 3-(4-F-2-CH₃-C₆H₄)	Noted for electronic modulation via fluorine
Auranomides A–C (natural derivatives)	Varied substituents (e.g., hydroxyl, methoxy)	Antitumor (KSP inhibition)

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: The 4-nitrophenyl group in the target compound contrasts with electron-donating groups (e.g., methoxy in auranomides).
• Positional Effects : The 7-nitro substituent in the anticonvulsant analogue () suggests nitro placement impacts target specificity. The target’s 3-(4-nitrophenyl) group may favor interactions with hydrophobic pockets in proteins .

Antimicrobial Activity:

• Quinazolin-4-ones with alkyl or hydroxyl substituents (e.g., 2-(1-methylethyl)-3-hydroxy-3,4-dihydroquinazolin-4-one) exhibit broad-spectrum activity against E. coli, S. aureus, and C. albicans . The target compound’s nitro group may reduce polarity, limiting water solubility and microbial uptake compared to hydroxylated derivatives .

Anti-Inflammatory Activity:

• 3-(o-Methoxyphenyl)-2-(p-dimethylaminophenyl)quinazolin-4(3H)-one demonstrates superior anti-inflammatory activity to phenylbutazone, attributed to its dual substituent synergy . The target’s 4-nitrophenyl group could mimic electron-deficient aromatic systems in COX-2 inhibitors, though direct evidence is lacking .

Antitumor Potential:

• Natural quinazolin-4-ones (e.g., auranomides) inhibit KSP, arresting mitosis in cancer cells . While the target compound’s nitro group may enhance DNA intercalation or topoisomerase inhibition, its industrial classification suggests untapped therapeutic exploration .

Preparation Methods

General Synthesis Approach

The synthesis of 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one typically involves the reaction of quinazolinone derivatives with nitroaniline under controlled conditions. The steps are as follows:

• Reactants :

  • A 2-methylquinazolin-4(3H)-one derivative.
  • 4-Nitroaniline.

• Reaction Conditions :

  • Solvents such as ethanol or acetonitrile are commonly used to dissolve reactants.
  • The reaction is often catalyzed by acidic or basic reagents to enhance nucleophilic substitution.
  • Reactions are conducted at elevated temperatures (e.g., 60–120°C), depending on the solvent and catalyst.

• Monitoring :

  • Thin-layer chromatography (TLC) is used to track the reaction progress.

• Characterization :

  • The final product is characterized using nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and high-resolution mass spectrometry (HRMS) to confirm structure and purity.

One-Pot Synthesis Using Anthranilamide

An alternative method involves a one-pot synthesis starting from anthranilamide and aldehyde or ketone derivatives. This method utilizes green chemistry principles:

• Reactants :

  • Anthranilamide (1 mmol).
  • Aldehyde or ketone derivative (1 mmol).

• Catalysts :

  • Graphene oxide nanosheets (GO) and oxone as oxidizing agents.

• Procedure :

  • The reaction takes place in an aqueous medium at room temperature or slightly elevated temperatures (~60°C).
  • Stirring continues until TLC indicates completion.

• Purification :

  • Crude products are filtered, dissolved in ethanol, and recrystallized for purification.

This method has been shown to yield high-purity quinazolinones with minimal environmental impact.

Reaction Optimization

The preparation of quinazolinones, including derivatives like 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one, can be optimized by varying parameters such as:

Parameter	Range/Options	Effect on Yield
Solvent	Ethanol, methanol, acetonitrile	Solvent polarity affects solubility and reaction rate.
Temperature	40–200°C	Higher temperatures generally increase yield but may cause degradation.
Catalyst	GO nanosheets, acids/bases	Catalysts improve reaction kinetics.
Reaction Time	~2–8 hours	Longer times ensure completion but may lead to side reactions.

Example Reaction Conditions

Here is an example synthesis protocol for a related quinazolinone derivative:

Reactants	Amounts
Anthranilic acid	~260 mg (1.9 mmol)
Methyl orthoformate	~403 mg (3.8 mmol)
Ammonia methanol solution (15 wt%)	~1.2 mL

Conditions : Reaction performed at 120°C for two hours in a sealed stainless steel vessel. After cooling, the product is purified via recrystallization.

Summary Table of Preparation Methods

Methodology	Key Features	Advantages
Direct Reaction with Nitroaniline	Uses pre-synthesized quinazolinone derivatives	Straightforward, high yields.
One-Pot Synthesis from Anthranilamide	Green chemistry approach with aqueous medium	Environmentally friendly.
Optimized Solvent/Catalyst Systems	Adjusts temperature, solvent, and catalyst for efficiency	High control over reaction conditions.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one, and how can reaction conditions be controlled to improve yield?

• Methodological Answer : The compound can be synthesized via nucleophilic addition reactions. For example, a common approach involves reacting substituted 2-aminobenzothiazoles with intermediates like 2-(4-nitrophenyl)-4H-3,1-benzoxazin-4-one under controlled reflux conditions. Key parameters include solvent choice (e.g., ethanol or pyridine), temperature (70–90°C), and catalysts (e.g., acidic or basic conditions). Monitoring reaction progress via TLC and optimizing stoichiometry of reagents (e.g., 1:1.2 molar ratio) can enhance yields to >85% .

Q. Which spectroscopic and chromatographic techniques are essential for structural characterization of this compound?

• Methodological Answer : Use a combination of:

• FTIR to confirm functional groups (e.g., C=O stretch at ~1670 cm⁻¹ for the quinazolinone ring).
• ¹H/¹³C NMR to assign aromatic protons (δ 7.2–8.5 ppm) and methyl groups (δ 2.0–2.5 ppm).
• Mass spectrometry (EI-MS) for molecular ion validation (e.g., m/z ~307 for [M+H]⁺).
• Elemental analysis to verify purity (>98%). These methods are critical for distinguishing regioisomers and confirming substitution patterns .

Q. How is the compound screened for preliminary biological activity, such as antimicrobial or anticonvulsant effects?

• Methodological Answer :

• Anticonvulsant assays : Use maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) models in rodents. Dose ranges (30–100 mg/kg) are administered intraperitoneally, with seizure suppression monitored over 24 hours .
• Antimicrobial testing : Employ agar dilution or microbroth dilution methods against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. MIC values are determined at concentrations of 6.25–100 µg/mL .

Advanced Research Questions

Q. How can crystallographic data resolve conformational ambiguities in 2-Methyl-3-(4-nitrophenyl)quinazolin-4-one derivatives?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) with programs like SHELXL refines bond lengths, angles, and torsion angles. For example, dihedral angles between the quinazolinone core and substituents (e.g., 46°–89°) reveal steric effects and electronic interactions. Hydrogen bonding networks (e.g., C–H···O) can explain packing motifs and stability .

Q. What computational strategies are used to predict structure-activity relationships (SAR) for anticancer activity?

• Methodological Answer :

• Molecular docking : Dock the compound into target proteins (e.g., tubulin or JNK) using AutoDock Vina. Focus on binding affinity (ΔG < -8 kcal/mol) and interactions with key residues (e.g., hydrophobic pockets or hydrogen bonds).
• QSAR modeling : Use descriptors like logP, polar surface area, and electronic parameters to correlate with cytotoxicity (IC₅₀) in cancer cell lines (e.g., HepG2 or MCF-7). Validation via leave-one-out cross-checking ensures model robustness .

Q. How can contradictory biological activity data across studies be systematically addressed?

• Methodological Answer :

• Meta-analysis : Compare datasets using standardized protocols (e.g., fixed-dose vs. dose-response assays).
• Orthogonal validation : Confirm antimicrobial results with time-kill assays or synergy studies (e.g., checkerboard method).
• Structural verification : Re-analyze compound purity via HPLC and crystallography to rule out degradation or polymorphism .

Methodological Notes

• Crystallography : Prioritize high-resolution data (≤0.84 Å) for accurate refinement .
• Biological assays : Include positive controls (e.g., methaqualone for anticonvulsant studies) and adhere to OECD guidelines for reproducibility .
• Synthetic optimization : Explore microwave-assisted synthesis to reduce reaction times and improve regioselectivity .